Cas no 2580223-38-5 (2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid)
2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid
- EN300-27722526
- 2580223-38-5
- 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid
-
- Inchi: 1S/C16H15NO6S2/c18-15(19)13-11-6-7-25(21,22)9-12(11)24-14(13)17-16(20)23-8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,17,20)(H,18,19)
- InChI Key: URCNAULRRPNDQG-UHFFFAOYSA-N
- SMILES: S1(CC2=C(C(C(=O)O)=C(NC(=O)OCC3C=CC=CC=3)S2)CC1)(=O)=O
Computed Properties
- Exact Mass: 381.03407955g/mol
- Monoisotopic Mass: 381.03407955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 146Ų
2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27722526-1g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 1g |
$871.0 | 2023-09-10 | ||
| Enamine | EN300-27722526-5g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 5g |
$2525.0 | 2023-09-10 | ||
| Enamine | EN300-27722526-10g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 10g |
$3746.0 | 2023-09-10 | ||
| Enamine | EN300-27722526-0.05g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 95.0% | 0.05g |
$732.0 | 2025-03-20 | |
| Enamine | EN300-27722526-0.1g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 95.0% | 0.1g |
$767.0 | 2025-03-20 | |
| Enamine | EN300-27722526-0.25g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 95.0% | 0.25g |
$801.0 | 2025-03-20 | |
| Enamine | EN300-27722526-0.5g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 95.0% | 0.5g |
$836.0 | 2025-03-20 | |
| Enamine | EN300-27722526-1.0g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 95.0% | 1.0g |
$871.0 | 2025-03-20 | |
| Enamine | EN300-27722526-2.5g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 95.0% | 2.5g |
$1707.0 | 2025-03-20 | |
| Enamine | EN300-27722526-5.0g |
2-{[(benzyloxy)carbonyl]amino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno[2,3-c]thiopyran-3-carboxylic acid |
2580223-38-5 | 95.0% | 5.0g |
$2525.0 | 2025-03-20 |
2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid
Research Brief on 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid (CAS: 2580223-38-5)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those containing sulfone and thiophene moieties. Among these, the compound 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid (CAS: 2580223-38-5) has emerged as a promising candidate for further investigation due to its unique structural features and potential biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery.
The synthesis of 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid involves a multi-step process that includes the introduction of the benzyloxycarbonyl (Cbz) protecting group and the formation of the thienothiopyran scaffold. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention paid to the oxidation step that generates the sulfone functionality. The compound has been characterized using advanced spectroscopic techniques, including NMR, IR, and mass spectrometry, confirming its structural integrity and purity.
Preliminary biological evaluations of 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid have revealed its potential as a modulator of specific enzymatic pathways. In vitro assays have demonstrated its inhibitory activity against certain proteases and kinases, suggesting its applicability in the development of targeted therapies for diseases such as cancer and inflammatory disorders. Additionally, molecular docking studies have provided insights into the compound's binding interactions with key protein targets, further supporting its therapeutic potential.
Despite these promising findings, challenges remain in the development of 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid as a drug candidate. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural modifications and formulation studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties while maintaining its biological activity.
In conclusion, 2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid represents a valuable addition to the toolkit of medicinal chemists and drug developers. Its unique structure and biological profile warrant continued investigation, with the potential to yield novel therapeutics for a range of diseases. Future studies should explore its mechanism of action in greater detail and assess its efficacy in relevant animal models.
2580223-38-5 (2-{(benzyloxy)carbonylamino}-6,6-dioxo-4H,5H,7H-6lambda6-thieno2,3-cthiopyran-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)